N-ethyl-N-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}ethanamine

• IUPAC Name: N-ethyl-N-[[3-[(3-fluorophenyl)methyl]-1,2,4-oxadiazol-5-yl]methyl]ethanamine
• InChI: InChI=1S/C14H18FN3O/c1-3-18(4-2)10-14-16-13(17-19-14)9-11-6-5-7-12(15)8-11/h5-8H,3-4,9-10H2,1-2H3
• InChI Key: POLHJOMFIIBYDM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=NC(=NO1)CC2=CC(=CC=C2)F
• Molecular Formula: C14H18FN3O
• Molecular Weight: 263.31 g/mol

Description

N-ethyl-N-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}ethanamine is a chemical compound that belongs to the class of psychoactive substances. It is commonly known as Fluoromethamphetamine (FMA) and is a derivative of methamphetamine. FMA has gained significant attention in scientific research due to its potential use in treating various mental health disorders.

Mechanism of Action

N-ethyl-N-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}ethanamine acts as a potent central nervous system stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. It achieves this by inhibiting the reuptake of these neurotransmitters, which results in an increase in their concentration in the synaptic cleft. The increased concentration of neurotransmitters leads to an increase in their binding to their respective receptors, resulting in a feeling of euphoria, increased energy, and improved mood.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature, which can lead to adverse effects such as cardiovascular problems, seizures, and even death in extreme cases. This compound has also been found to have neurotoxic effects on the brain, which can lead to long-term cognitive impairment.

Advantages and Limitations for Lab Experiments

N-ethyl-N-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}ethanamine has several advantages for lab experiments, such as its potency and selectivity for central nervous system receptors. However, its potential for abuse and neurotoxic effects on the brain make it challenging to use in research studies. It is also difficult to control the dosage and purity of this compound, which can lead to inconsistent results in experiments.

Future Directions

There are several future directions for research on N-ethyl-N-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}ethanamine. One area of interest is its potential use in treating various mental health disorders such as depression, anxiety, and ADHD. Further research is needed to determine the optimal dosage and administration of this compound for these conditions. Another area of interest is the development of safer and more effective derivatives of this compound that have fewer adverse effects on the body and brain. Additionally, research is needed to determine the long-term effects of this compound on the brain and cognitive function.

Synthesis Methods

The synthesis of N-ethyl-N-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}ethanamine involves the reaction of 3-(3-fluorobenzyl)-1,2,4-oxadiazole-5-carboxylic acid with N-ethyl-N-methylamine in the presence of a catalyst. The product obtained is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N-ethyl-N-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}ethanamine has been studied extensively for its potential use in treating various mental health disorders such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD). It has been shown to have a similar mechanism of action as methamphetamine, which is a potent central nervous system stimulant. This compound has been found to increase the release of dopamine, norepinephrine, and serotonin in the brain, which are neurotransmitters that regulate mood, attention, and motivation.